Cas no 636-36-2 (alpha-hydroxycaproicacid)

• Product Name: alpha-hydroxycaproicacid
• CAS No: 636-36-2
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 960611
• PubChem ID: 712412
• Update Time: 2025-04-19

alpha-hydroxycaproicacid Chemical and Physical Properties

Names and Identifiers

• alpha-hydroxycaproicacid
• 5-[(2,4-diethoxyphenyl)methylidene]-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• DL-ALPHA-HYDROXYCAPROIC ACID
• 4,6(1h,5h)-pyrimidinedione, 5-[(2,4-diethoxyphenyl)methylene]dihydro-1,3-dimethyl-2-thioxo-
• 636-36-2
• 5-(2,4-diethoxybenzylidene)-1,3-dimethyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
• 5-(2,4-diethoxybenzylidene)-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• DTXSID40351881
• AKOS000325742
• STK187271

• Inchi： 1S/C6H12O3/c1-2-3-4-5(7)6(8)9/h5,7H,2-4H2,1H3,(H,8,9)
• InChI Key： NYHNVHGFPZAZGA-UHFFFAOYSA-N
• SMILES： CCCCC(C(=O)O)O

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.0160 (rough estimate)
• Melting Point: 61.3°C
• Boiling Point: 277.83°C (rough estimate)
• Refractive Index: 1.4880 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids